![molecular formula C19H15ClN4OS2 B2515758 N-(4-chlorophenyl)-2-((5-(p-tolyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamide CAS No. 690645-26-2](/img/structure/B2515758.png)
N-(4-chlorophenyl)-2-((5-(p-tolyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamide
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Description
N-(4-chlorophenyl)-2-((5-(p-tolyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H15ClN4OS2 and its molecular weight is 414.93. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Crystallography
Crystallographic Analysis and Molecular Interactions
The study of related acetamides, such as 2-Chloro-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide, reveals intricate molecular interactions and crystal structures. These interactions, including C—H⋯O intermolecular interactions forming C(10) chains, highlight the compound's potential in crystal engineering and material science applications for developing new materials with specific structural properties (Saravanan et al., 2016).
Anticancer Research
Synthesis and Anticancer Activity
Research on derivatives bearing different heterocyclic rings, such as N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, has demonstrated potential anticancer activity against various human tumor cell lines. This suggests that molecules within this class, including the specific compound , may have applications in developing new anticancer agents through targeted synthesis and activity evaluation (Yurttaş et al., 2015).
Antiallergy and Antimicrobial Applications
Antiallergy Agents
A series of N-(4-substituted-thiazolyl)oxamic acid derivatives has shown significant antiallergy activity, suggesting that structurally related compounds might also possess similar biological activities, useful in developing new therapeutic agents for allergy treatment (Hargrave et al., 1983).
Antimicrobial Activity
Synthesis and study of related thiazole derivatives, such as ,-(4-phenyl-2-thiazolyol) thio-alkyl/aryl substituted acetamides, have shown promising antibacterial and antifungal activities. This highlights the compound's potential application in addressing microbial resistance by developing new antimicrobial agents (Mahajan et al., 2008).
properties
IUPAC Name |
N-(4-chlorophenyl)-2-[[5-(4-methylphenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN4OS2/c1-12-2-4-13(5-3-12)16-10-26-18-22-23-19(24(16)18)27-11-17(25)21-15-8-6-14(20)7-9-15/h2-10H,11H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEFSBZUMNVEZOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC3=NN=C(N23)SCC(=O)NC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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